Cas no 615288-66-9 (2'-Deoxy-5'-DMT-5-ethynyluridine 3'-CE Phosphoramidite)

• Product Name: 2'-Deoxy-5'-DMT-5-ethynyluridine 3'-CE Phosphoramidite
• CAS No: 615288-66-9
• MF: C₄₁H₄₇N₄O₈P
• MW: 754.807651758194
• CID: 502896
• PubChem ID: 10652668
• Update Time: 2025-07-21

2'-Deoxy-5'-DMT-5-ethynyluridine 3'-CE Phosphoramidite Chemical and Physical Properties

Names and Identifiers

• Uridine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-5-ethynyl-, 3'-[2-cyanoethylbis(1-methylethyl)phosphoramidite] (9CI)
• 5-ETHYNYL-DU CEP
• 3-[[(2R,3S,5R)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-5-(5-ethynyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]oxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile
• G70820
• MFCD08062044
• 5-Ethynyl-dU-CEP
• AC-32409
• 615288-66-9
• (2R,3S,5R)-2-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-5-(5-ethynyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-3-yl (2-cyanoethyl) diisopropylphosphoramidite
• Uridine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-5-ethynyl-,3'-[2-cyanoethylbis(1-methylethyl)phosphoramidite](9ci)
• Uridine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-5-ethynyl-,3'-[2-cyanoethylN,N-bis(1-methylethyl)phosphoramidite]
• 2'-Deoxy-5'-DMT-5-ethynyluridine 3'-CE Phosphoramidite

• Inchi： 1S/C41H47N4O8P/c1-8-30-26-44(40(47)43-39(30)46)38-25-36(53-54(51-24-12-23-42)45(28(2)3)29(4)5)37(52-38)27-50-41(31-13-10-9-11-14-31,32-15-19-34(48-6)20-16-32)33-17-21-35(49-7)22-18-33/h1,9-11,13-22,26,28-29,36-38H,12,24-25,27H2,2-7H3,(H,43,46,47)/t36-,37+,38+,54?/m0/s1
• InChI Key： AEBKGWARVNCVEK-VPJZQFIISA-N
• SMILES： P(N(C(C)C)C(C)C)(OCCC#N)O[C@H]1C[C@H](N2C(NC(C(C#C)=C2)=O)=O)O[C@@H]1COC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 754.31300
• Monoisotopic Mass: 754.31315147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 54
• Rotatable Bond Count: 18
• Complexity: 1340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Solubility: Insuluble (4.4E-5 g/L) (25 ºC),
• PSA: 150.86000
• LogP: 6.49248

Additional information on 2'-Deoxy-5'-DMT-5-ethynyluridine 3'-CE Phosphoramidite

Introduction to 2'-Deoxy-5'-DMT-5-ethynyluridine 3'-CE Phosphoramidite (CAS No: 615288-66-9)

2'-Deoxy-5'-DMT-5-ethynyluridine 3'-CE Phosphoramidite (CAS No: 615288-66-9) is a specialized phosphoramidite derivative that has garnered significant attention in the field of nucleic acid chemistry and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of modified nucleotides, which are increasingly being employed in the development of novel therapeutic agents and diagnostic tools.

The structural features of this compound make it particularly valuable for applications in antisense oligonucleotide (ASO) technology. The presence of a 5'-ethynyl group facilitates the introduction of further modifications, such as click chemistry reactions, enabling the creation of conjugates with enhanced stability and bioavailability. Additionally, the 3'-CE (cyanoethyl) group provides a reactive site for subsequent chemical transformations, allowing for the attachment of various functional moieties.

In recent years, there has been a surge in research focused on the development of nucleic acid-based therapeutics. These therapies leverage the ability of ASOs to specifically target and modulate gene expression, offering promising treatments for a wide range of diseases, including genetic disorders and cancers. The demand for high-quality phosphoramidite intermediates has consequently increased, with compounds like 2'-Deoxy-5'-DMT-5-ethynyluridine 3'-CE Phosphoramidite playing a pivotal role in this landscape.

The synthesis of this phosphoramidite involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the protection and deprotection of functional groups, as well as the introduction of the DMT (dimethyltryptamine) moiety at the 5' position. The subsequent addition of the 5'-ethynyl group and the 3'-CE moiety are critical for achieving the desired structural configuration.

The utility of this compound extends beyond its role in ASO synthesis. It has also been explored in the development of novel probes for molecular biology applications. The ability to incorporate fluorescent or biotinylated tags into nucleic acid sequences through click chemistry reactions has opened up new avenues for diagnostic assays and imaging techniques. This versatility makes 2'-Deoxy-5'-DMT-5-ethynyluridine 3'-CE Phosphoramidite a valuable asset in both research and therapeutic development.

In light of its significance, researchers have been investigating novel applications for this compound. For instance, recent studies have demonstrated its potential in the synthesis of locked nucleic acids (LNAs), which are known for their enhanced stability and binding affinity. By incorporating modified nucleotides derived from this phosphoramidite, LNAs can be engineered to exhibit improved performance in therapeutic applications.

The impact of this compound on drug development is further underscored by its role in creating next-generation antiviral agents. Antisense oligonucleotides have shown considerable promise in targeting viral RNA, thereby inhibiting viral replication. The use of phosphoramidites like 2'-Deoxy-5'-DMT-5-ethynyluridine 3'-CE Phosphoramidite enables the design of ASOs with enhanced properties, such as increased resistance to enzymatic degradation and improved cellular uptake.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications. Innovations in synthetic methodologies are expected to further streamline the production process, making it more cost-effective and scalable. Additionally, advancements in computational modeling and drug design are likely to uncover new uses for modified nucleotides derived from this phosphoramidite.

In conclusion, 2'-Deoxy-5'-DMT-5-ethynyluridine 3'-CE Phosphoramidite (CAS No: 615288-66-9 strong>) is a versatile and essential intermediate in nucleic acid chemistry. Its unique structural features make it indispensable for applications ranging from antisense oligonucleotide therapy to molecular biology probes. As research continues to evolve, this compound is poised to play an even greater role in shaping the future of pharmaceuticals and diagnostics.